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This technical guide provides an in-depth overview of the production and determination of the

specific activity of Bromine-82 (⁸²Br), a crucial radionuclide with applications in research,

medicine, and industry. Aimed at researchers, scientists, and drug development professionals,

this document details the nuclear reaction for ⁸²Br production, experimental protocols for its

generation and measurement, and presents available quantitative data from scientific literature.

Introduction to Bromine-82
Bromine-82 is a radioisotope of bromine with a half-life of approximately 35.282 hours.[1] It

decays via beta emission to the stable isotope Krypton-82 (⁸²Kr), emitting characteristic gamma

rays that are utilized for its detection and quantification. The production of ⁸²Br is primarily

achieved through the neutron activation of the stable isotope Bromine-81 (⁸¹Br), which has a

natural abundance of about 49.31%. This process, known as the (n,γ) reaction, involves the

capture of a thermal neutron by a ⁸¹Br nucleus.

Production of Bromine-82
The primary method for producing Bromine-82 is through the irradiation of a bromine-

containing target with thermal neutrons in a nuclear reactor. The target material is typically a

salt of bromine, such as potassium bromide (KBr) or sodium bromide (NaBr), due to their

stability and ease of handling.

The nuclear reaction for the production of Bromine-82 is as follows:
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⁸¹Br + ¹n → ⁸²Br + γ

The rate of production of ⁸²Br, and consequently its resulting activity, is dependent on several

key factors:

Neutron Flux (Φ): The intensity of the neutron field, typically measured in neutrons per

square centimeter per second (n/cm²·s).

Irradiation Time (t_irr): The duration for which the target material is exposed to the neutron

flux.

Target Mass (m): The amount of the target material being irradiated.

Isotopic Abundance (θ): The natural abundance of the target isotope (⁸¹Br).

Neutron Capture Cross-Section (σ): The probability of the target nucleus capturing a neutron,

measured in barns (b).

Nuclear Data for Bromine-81 and Bromine-82
A summary of the key nuclear properties relevant to the production and measurement of

Bromine-82 is provided in the table below.
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Parameter Value Reference

Target Isotope Bromine-81 (⁸¹Br)

Natural Abundance 49.314% [2]

Thermal Neutron Capture

Cross-Section (n,γ)
2.36 ± 0.05 barns [2]

Product Isotope Bromine-82 (⁸²Br)

Half-life (T₁/₂) 35.282 hours [1]

Decay Constant (λ) 5.457 x 10⁻⁶ s⁻¹

Decay Mode β⁻

Major Gamma Ray Energies
554.3 keV, 776.5 keV, 1317.5

keV

Signaling Pathways and Experimental Workflows
Production Pathway of Bromine-82
The following diagram illustrates the nuclear reaction for the production of Bromine-82 from

Bromine-81 through neutron capture.
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Production Pathway of Bromine-82

Stable Bromine-81 Isotope (⁸¹Br)

Excited Bromine-82 Nucleus (⁸²Br*)

Neutron Capture

Thermal Neutron (n)

Radioactive Bromine-82 (⁸²Br)

De-excitation

Prompt Gamma Ray (γ)

Click to download full resolution via product page

Caption: Production of ⁸²Br via neutron capture by ⁸¹Br.

Experimental Workflow for Specific Activity
Determination
The diagram below outlines the typical experimental workflow for the production of Bromine-82
and the subsequent determination of its specific activity.
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Workflow for ⁸²Br Specific Activity Determination

Production Phase

Measurement Phase

Calculation Phase

1. Target Preparation
(e.g., KBr salt)

2. Neutron Irradiation
(Nuclear Reactor)

3. Cooling Period
(Decay of short-lived isotopes)

4. Target Dissolution
(e.g., in distilled water)

5. Gamma-Ray Spectrometry
(HPGe Detector)

6. Data Analysis
(Peak identification and activity calculation)

8. Specific Activity Calculation
(Activity / Mass of Bromine)

7. Mass Determination of Bromine

Click to download full resolution via product page

Caption: Experimental workflow for ⁸²Br production and specific activity measurement.
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Experimental Protocols
Target Preparation and Irradiation

Target Material Selection: High-purity potassium bromide (KBr) or sodium bromide (NaBr) is

commonly used as the target material. The mass of the target material is accurately

weighed.

Encapsulation: The target material is encapsulated in a suitable container, such as a high-

purity quartz ampoule or an aluminum foil packet, to prevent contamination and for safe

handling.

Irradiation: The encapsulated target is placed in a nuclear reactor and irradiated with a

known thermal neutron flux for a predetermined period. The choice of irradiation time and

neutron flux will depend on the desired final activity of the Bromine-82.

Cooling: Following irradiation, the target is allowed to cool for a specific period. This allows

for the decay of short-lived, unwanted radioisotopes that may have been produced during

irradiation.

Measurement of Bromine-82 Activity
Sample Preparation: The irradiated target is carefully removed from its encapsulation. If the

target is a salt like KBr, it is typically dissolved in a known volume of distilled water to create

a stock solution. Aliquots of this solution can then be taken for measurement.

Gamma-Ray Spectrometry: The activity of Bromine-82 in the sample is measured using a

high-purity germanium (HPGe) detector coupled to a multichannel analyzer. The HPGe

detector is used due to its excellent energy resolution, which allows for the clear

identification and quantification of the gamma rays emitted by ⁸²Br.

Detector Calibration: The HPGe detector must be calibrated for energy and efficiency using

certified radionuclide sources covering a range of energies that includes the prominent

gamma emissions of ⁸²Br.

Data Acquisition: The sample is placed at a reproducible geometry relative to the detector,

and the gamma-ray spectrum is acquired for a sufficient time to obtain good counting

statistics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The gamma-ray spectrum is analyzed to identify the characteristic

photopeaks of ⁸²Br (e.g., at 554.3 keV and 776.5 keV). The net area of these peaks is

determined, and from this, the activity of ⁸²Br in the sample is calculated using the detector

efficiency at that energy, the gamma-ray emission probability, and the counting time.

Calculation of Specific Activity
The specific activity of Bromine-82 is defined as the activity per unit mass of bromine. It is

calculated using the following formula:

Specific Activity (Bq/g) = Activity of ⁸²Br (Bq) / Mass of Bromine (g)

The mass of bromine in the measured sample can be determined from the initial mass of the

target material and the stoichiometry of the compound used (e.g., KBr).

Quantitative Data on Bromine-82 Specific Activity
The specific activity of Bromine-82 is directly proportional to the neutron flux and the irradiation

time, up to a saturation point. The following tables summarize available data from experimental

studies.

Table 1: Example of Bromine-82 Production Parameters
Target Material

Neutron Flux
(n/cm²·s)

Irradiation
Time (hours)

Resulting
Activity

Reference

Potassium

Bromide (KBr)
1 x 10¹⁴ 20

Not explicitly

stated, but high

radionuclidic

purity of ⁸²Br was

achieved.

[3]

Table 2: Experimentally Determined Specific Activity of
Bromine-82
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Target
Material

Irradiation
Method

Sample
Mass (mg)

Measured
Activity
(kBq)

Calculated
Specific
Activity
(kBq/mg of
KBr)

Reference

Potassium

Bromide

(KBr)

Cyclotron-

produced

neutrons

500 18.9 0.0378

Note: The specific activity in the second table is calculated based on the total mass of the KBr

pellet.

Figure 1: Specific Activity of Bromine-82 in an Irradiated
Sample
One study presents a gamma spectrum analysis of an irradiated sample containing Bromine-
82, with a corresponding figure indicating the specific activity. While the exact irradiation

parameters for this specific measurement are not detailed in the text, the figure shows a

measured specific activity of Bromine-82.

Conclusion
The production of Bromine-82 with a desired specific activity is achievable through the

controlled neutron irradiation of bromine-containing targets. The specific activity is a critical

parameter for many applications, and its determination requires careful execution of

experimental protocols, including precise irradiation conditions and accurate activity

measurements using gamma-ray spectrometry. The data presented in this guide, though based

on a limited number of published experiments, provides valuable insights into the parameters

influencing the specific activity of Bromine-82. Further research providing a more

comprehensive dataset correlating irradiation parameters with specific activity would be

beneficial for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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